Cas no 2171722-85-1 (4-(1,3-dihydroxypropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1,3-dihydroxypropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171722-85-1
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 6200101
• PubChem ID: 165552217
• Update Time: 2025-05-19

4-(1,3-dihydroxypropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dihydroxypropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1487446
• 4-[(1,3-dihydroxypropan-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171722-85-1

• Inchi： 1S/C23H26N2O7/c26-11-14(12-27)24-22(30)20(9-10-21(28)29)25-23(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20,26-27H,9-13H2,(H,24,30)(H,25,31)(H,28,29)
• InChI Key： IIZMAVIEBNZATH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CO)CO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 145Ų

Additional information on 4-(1,3-dihydroxypropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Recent Advances in the Study of 4-(1,3-dihydroxypropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171722-85-1)

The compound 4-(1,3-dihydroxypropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171722-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery systems, peptide synthesis, and as a building block for more complex biomolecules. The presence of both the fluorenylmethoxycarbonyl (Fmoc) and carbamoyl groups makes it particularly valuable in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and drug development. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. These efforts are essential for meeting the stringent quality standards required in pharmaceutical manufacturing.

One of the key findings from the latest research is the compound's role in improving the stability and bioavailability of peptide-based therapeutics. By serving as a linker or spacer, it facilitates the conjugation of peptides to other molecules, thereby enhancing their pharmacokinetic profiles. This has opened new avenues for the development of targeted therapies, particularly in oncology and immunology, where peptide-drug conjugates are gaining traction as a viable treatment option.

In addition to its applications in drug development, 4-(1,3-dihydroxypropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has also been explored in the field of biomaterials. Researchers have utilized its reactive functional groups to create novel hydrogels and other polymeric materials with tailored properties for tissue engineering and regenerative medicine. The ability to fine-tune the mechanical and chemical properties of these materials makes them highly versatile for a range of biomedical applications.

Despite these advancements, challenges remain in scaling up the production of this compound and ensuring its cost-effectiveness for industrial applications. Future research directions may include the development of greener synthetic routes and the exploration of its potential in emerging areas such as CRISPR-based therapeutics and personalized medicine. Overall, the ongoing studies on this compound underscore its importance as a versatile tool in modern chemical biology and pharmaceutical sciences.